[4-(2-Bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid

• CAS No.: 1497-21-8
• Molecular Formula: C14H15BrCl2O4
• Molecular Weight: 398.1 g/mol
• IUPAC Name: 2-[4-(2-bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid
• InChI: InChI=1S/C14H15BrCl2O4/c1-3-14(15,4-2)13(20)8-5-6-9(12(17)11(8)16)21-7-10(18)19/h5-6H,3-4,7H2,1-2H3,(H,18,19)
• InChI Key: SDUPLYVEBCAACL-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)(C(=O)C1=C(C(=C(C=C1)OCC(=O)O)Cl)Cl)Br

Description

[4-(2-Bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid is a chemical compound with the molecular formula C14H15BrCl2O4 and a molecular weight of 398.08 g/mol . This compound is characterized by the presence of a bromoethylbutanoyl group and dichlorophenoxyacetic acid moiety, making it a unique entity in the realm of organic chemistry .

Preparation Methods

The synthesis of [4-(2-Bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid involves several steps. One common method includes the bromination of 2-ethylbutanoic acid, followed by the acylation of 2,3-dichlorophenoxyacetic acid. The reaction conditions typically involve the use of bromine and a suitable solvent such as dichloromethane . Industrial production methods may involve similar steps but are optimized for large-scale synthesis, ensuring high yield and purity .

Chemical Reactions Analysis

[4-(2-Bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide, leading to the formation of corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride, resulting in the formation of alcohol derivatives.

Substitution: Nucleophilic substitution reactions are common, where the bromine atom can be replaced by other nucleophiles like hydroxide or amine groups.

Scientific Research Applications

This compound has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: It can be used in studies involving enzyme inhibition and receptor binding due to its unique structure.

Industry: Utilized in the production of agrochemicals and other industrial chemicals.

Mechanism of Action

The mechanism of action of [4-(2-Bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid involves its interaction with specific molecular targets. The bromoethylbutanoyl group can interact with enzymes or receptors, leading to inhibition or activation of specific pathways . The dichlorophenoxyacetic acid moiety may also play a role in binding to target proteins, influencing their activity .

Comparison with Similar Compounds

Similar compounds include:

2-(4-Bromo-2-methylphenyl)acetic acid: Shares the bromo and acetic acid groups but differs in the overall structure.

3-Bromo-2-ethylbutanoic acid: Similar in having a bromoethylbutanoic acid group but lacks the dichlorophenoxy moiety.

The uniqueness of [4-(2-Bromo-2-ethylbutanoyl)-2,3-dichlorophenoxy]acetic acid lies in its combined structural features, which confer specific chemical and biological properties .